Cas no 64135-26-8 (1-Hexadecyn-6-one)

• Product Name: 1-Hexadecyn-6-one
• CAS No: 64135-26-8
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 1677952
• PubChem ID: 71380449
• Update Time: 2025-04-21

1-Hexadecyn-6-one Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecyn-6-one
• hexadec-1-yn-6-one
• DTXSID80802963
• 64135-26-8

• Inchi： 1S/C16H28O/c1-3-5-7-8-9-10-11-13-15-16(17)14-12-6-4-2/h2H,3,5-15H2,1H3
• InChI Key： OQFQHBWRQPJHMI-UHFFFAOYSA-N
• SMILES： O=C(CCCC#C)CCCCCCCCCC

Computed Properties

• Exact Mass: 236.21414
• Monoisotopic Mass: 236.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07